2-(Aminomethyl)-2-methylpropane-1,3-diol

• IUPAC Name: 2-(aminomethyl)-2-methylpropane-1,3-diol
• InChI: InChI=1S/C5H13NO2/c1-5(2-6,3-7)4-8/h7-8H,2-4,6H2,1H3
• InChI Key: ORDSYPMMTHBAOG-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)(CO)CO
• Molecular Formula: C5H13NO2
• Molecular Weight: 119.16 g/mol
• CAS RN: 208105-60-6

Description

2-(Aminomethyl)-2-methylpropane-1,3-diol, also known as 2-Methyl-2-(hydroxymethyl)propane-1,3-diol, is an organic compound with a molecular formula of C4H10O2. It is a colorless liquid at room temperature with a slightly sweet odor. It is a versatile compound used in the synthesis of many drugs and chemicals, as well as in laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound 2-[(Anthracene-9-ylmethylene)amino]-2-methylpropane-1,3-diol (AMD) has been synthesized and characterized, providing insights into its structural and spectroscopic properties. This includes XRD, FTIR, NMR, UV–Vis spectra, and DFT computations, contributing significantly to the understanding of its molecular structure and behavior (Pavitha et al., 2017).

Microbial Oxidation

• A study reported the microbial oxidation of 2-methylpropane-1,3-diol, resulting in the formation of β-hydroxyisobutyric acid with high optical purity. This process highlights the compound's reactivity and potential applications in biotransformations (Ohta & Tetsukawa, 1979).

Immunosuppressive Activity

• Research into 2-substituted 2-aminopropane-1,3-diols has revealed their potential in immunosuppressive activity, particularly in the context of organ transplantation. This indicates a significant biomedical application for these compounds (Kiuchi et al., 2000).

Viscosity and Solution Behavior

• The kinematic viscosities of aqueous solutions of 2-amino-2-methylpropane-1,3-diol have been measured, providing valuable data for understanding its behavior in solution. This research is crucial for applications where solution dynamics are important (Chenlo et al., 2002).

Catalysis and Synthesis

• The compound has been used in NHC-catalysed carbonation and aerobic esterification of glycerol and 2-amino-2-methylpropane-1,3-diol, highlighting its role in catalysis and the synthesis of functionalized derivatives (Axelsson et al., 2017).